Cas no 51227-30-6 (1-(4-Methylpyridin-3-yl)ethanone)
1-(4-Methylpyridin-3-yl)ethanone is a versatile organic compound featuring a methyl-substituted pyridine ring linked to an acetyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing acetyl group enhances its utility in condensation and cyclization reactions, while the methylpyridine moiety offers regioselective functionalization potential. Its well-defined crystalline form ensures high purity (>98%) and batch-to-batch consistency. The compound exhibits good solubility in common organic solvents (DMSO, ethanol) while remaining stable under inert conditions. Its melting point (102-104°C) and characterized NMR/GC-MS profiles facilitate quality control. Particularly useful for developing kinase inhibitors and heterocyclic scaffolds, its structural features enable precise molecular modifications in medicinal chemistry applications.
51227-30-6 structure
Product Name:1-(4-Methylpyridin-3-yl)ethanone
CAS No:51227-30-6
MF:C8H9NO
MW:135.163161993027
MDL:MFCD08447082
CID:362905
PubChem ID:10942481
Update Time:2025-07-02
1-(4-Methylpyridin-3-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methyl-3-pyridinyl)-Ethanone
- 3-Acetyl-4-methylpyridine
- 1-(4-Methyl-3-pyridinyl)ethanone
- 1-(4-Methylpyridin-3-yl)ethanone
- Ethanone, 1-(4-methyl-3-pyridinyl)-
- 1-(4-methylpyrid-3-yl)ethanone
- 1-(4-methyl-pyridin-3-yl)-ethanone
- 2-Pentanone,3-(acetyloxy)-4-methyl
- 3-(acetyloxy)-4-methyl-2-pentanone
- 3-Acetyl-4-methyl-pentanon-2
- 3-Acetyl-4-methylpyridin
- 4-methyl-3-acetoxypyridine
- 4-methyl-3-acetylpyridine
- BCA22730
- FT-0761390
- DTXSID501301195
- MFCD08447082
- 51227-30-6
- EN300-117889
- A856063
- AB45306
- LCEINQHGZAFADC-UHFFFAOYSA-N
- Z1198178359
- 1-(4-methylpyridin-3-yl)ethan-1-one
- SCHEMBL3100795
- AKOS006289404
- TS-01743
- CHEMBL4580014
- DB-071324
-
- MDL: MFCD08447082
- Inchi: 1S/C8H9NO/c1-6-3-4-9-5-8(6)7(2)10/h3-5H,1-2H3
- InChI Key: LCEINQHGZAFADC-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC=CC=1C
Computed Properties
- Exact Mass: 135.06800
- Monoisotopic Mass: 135.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Boiling Point: 57-58℃/1mm
- Refractive Index: 1.5295
- Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
- PSA: 29.96000
- LogP: 1.59260
1-(4-Methylpyridin-3-yl)ethanone Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Methylpyridin-3-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM103412-5g |
1-(4-Methyl-3-pyridinyl)ethanone |
51227-30-6 | 97% | 5g |
$240 | 2021-08-06 | |
| Fluorochem | 068462-1g |
1-(4-Methylpyridin-3-yl)ethanone |
51227-30-6 | 97% | 1g |
£152.00 | 2022-03-01 | |
| Fluorochem | 068462-10g |
1-(4-Methylpyridin-3-yl)ethanone |
51227-30-6 | 97% | 10g |
£686.00 | 2022-03-01 | |
| Alichem | A029191642-5g |
1-(4-Methyl-3-pyridinyl)ethanone |
51227-30-6 | 97% | 5g |
$589.36 | 2023-09-01 | |
| Alichem | A029191642-10g |
1-(4-Methyl-3-pyridinyl)ethanone |
51227-30-6 | 97% | 10g |
$833.00 | 2023-09-01 | |
| Alichem | A029191642-25g |
1-(4-Methyl-3-pyridinyl)ethanone |
51227-30-6 | 97% | 25g |
$1333.00 | 2023-09-01 | |
| TRC | M338015-25mg |
1-(4-Methylpyridin-3-yl)ethanone |
51227-30-6 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M338015-50mg |
1-(4-Methylpyridin-3-yl)ethanone |
51227-30-6 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M338015-250mg |
1-(4-Methylpyridin-3-yl)ethanone |
51227-30-6 | 250mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB348278-1 g |
3-Acetyl-4-methylpyridine, 96%; . |
51227-30-6 | 96% | 1g |
€59.50 | 2023-06-20 |
1-(4-Methylpyridin-3-yl)ethanone Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
51227-30-6 (1-(4-Methylpyridin-3-yl)ethanone) Related Products
- 24114-04-3(1,1'-(4-methyl-3,5-pyridinediyl)bis-Ethanone)
- 108134-82-3(Ethanone,1-(4-propyl-3-pyridinyl)-)
- 37978-19-1(1-(3-Ethylpyridin-4-yl)ethanone)
- 55676-05-6(1,1'-(3,4-pyridinediyl)bis-Ethanone)
- 24476-58-2(1-(4-Methylpyridin-3-yl)ethanone hydrochloride)
- 56704-28-0(1-(4,5-dimethyl-3-pyridinyl)-Ethanone)
- 435273-43-1(1-(4-ethyl-3-pyridinyl)-Ethanone)
- 435273-46-4(Ethanone,1-[4-(1-methylethyl)-3-pyridinyl]-)
- 82352-00-9(1-(3-Methylpyridin-4-yl)ethanone)
- 330455-15-7(2H-Pyrrolo[3,4-g]isoquinoline-4,9-dione)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk